1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone

• Molecular Formula: C14H16N6O2
• Molecular Weight: 300.32 g/mol
• IUPAC Name: 1-[4-[4-(tetrazol-1-yl)benzoyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C14H16N6O2/c1-11(21)18-6-8-19(9-7-18)14(22)12-2-4-13(5-3-12)20-10-15-16-17-20/h2-5,10H,6-9H2,1H3
• InChI Key: OHYXMOTXFWKCPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)N3C=NN=N3

Description

1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone is a complex organic compound with a molecular formula of C14H16N6O2. This compound is notable for its unique structure, which includes a tetrazole ring, a phenyl group, and a piperazine moiety. It is primarily used in research settings, particularly in the fields of medicinal chemistry and pharmacology.

Preparation Methods

The synthesis of 1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone typically involves multiple steps:

Formation of the Tetrazole Ring: This can be achieved by reacting an appropriate nitrile with sodium azide under acidic conditions.

Attachment of the Phenyl Group: The tetrazole ring is then coupled with a phenyl group through a Friedel-Crafts acylation reaction.

Incorporation of the Piperazine Moiety: The final step involves the reaction of the intermediate product with piperazine in the presence of a suitable catalyst.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using automated synthesis equipment and stringent quality control measures.

Chemical Reactions Analysis

1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions are common, where the tetrazole ring can be substituted with other nucleophiles under appropriate conditions.

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone involves its interaction with specific molecular targets. The tetrazole ring is known to interact with enzymes and receptors, potentially inhibiting their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone can be compared with other similar compounds, such as:

1-(4-piperazin-1-ylphenyl)ethanone: This compound lacks the tetrazole ring, which may result in different biological activities.

4-(1H-1,2,4-triazol-1-yl)phenol: This compound contains a triazole ring instead of a tetrazole ring, leading to variations in chemical reactivity and biological effects.

The uniqueness of 1-(4-{[4-(1H-tetrazol-1-yl)phenyl]carbonyl}piperazin-1-yl)ethanone lies in its specific combination of functional groups, which confer distinct chemical and biological properties.